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Compound of Interest

Compound Name: DFP00173
CAS No.: 672286-03-2
Cat. No.: B2735268
Get Quote
. J

For research use only. Not for use in humans.

Introduction

DFP00173 is a potent and selective small-molecule inhibitor of Aquaporin-3 (AQP3).[1][2]
AQP3, an aquaglyceroporin, facilitates the transport of water, glycerol, and hydrogen peroxide
(H202) across the cell membrane.[1][2] Its role in various physiological and pathological
processes, including cell migration, proliferation, and signal transduction, has made it a target
of interest in drug discovery, particularly in oncology and inflammatory diseases. These
application notes provide detailed protocols for the in vivo formulation and administration of
DFP00173 for preclinical research.

Mechanism of Action

DFP00173 selectively inhibits AQP3, thereby blocking the transport of glycerol and hydrogen
peroxide into the cell. The inhibition of H202 transport is of particular significance as it can
modulate intracellular signaling pathways that are sensitive to reactive oxygen species (ROS).
For instance, AQP3-mediated H20:2 transport has been shown to influence the activation of NF-
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KB and PI3K/Akt signaling cascades. By inhibiting AQP3, DFP00173 can attenuate these

downstream signaling events.

Quantitative Data Summary

Currently, detailed in vivo pharmacokinetic and pharmacodynamic data for DFP00173 from

peer-reviewed literature is limited. The following tables summarize the available in vitro data

and provide recommended formulations for in vivo studies based on information from

commercial suppliers.

Table 1: In Vitro Inhibitory Activity of DFP00173

Target Species ICso0 Reference
AQP3 Mouse ~0.1-0.4 uM [1]
AQP3 Human ~0.1-0.4 uyM [1]
AQP3 (glycerol
QP3 (g y Human (erythrocytes) ~0.2 pM
permeability)
Table 2: Selectivity of DFP00173
Target Selectivity Reference
AQP7 Low efficacy [1]
AQP9 Low efficacy [1]

Table 3: Recommended In Vivo Formulations

Formulation Components Solubility

Notes

10% DMSO, 40% PEG300,

) = 2.08 mg/mL
5% Tween-80, 45% Saline

A clear solution can be

achieved. Prepare fresh daily.

10% DMSO, 90% Corn Oil > 2.08 mg/mL

Suitable for oral gavage.

Prepare fresh daily.
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Experimental Protocols
Protocol 1: Preparation of DFP00173 for Intraperitoneal
(i.p.) Injection

This protocol describes the preparation of a 1 mL solution of DFP00173 at a concentration of 2

mg/mL.

Materials:

o DFP00173 powder

e Dimethyl sulfoxide (DMSO), sterile

o Polyethylene glycol 300 (PEG300), sterile
e Tween-80, sterile

o Saline (0.9% NaCl), sterile

 Sterile microcentrifuge tubes

» Vortex mixer

Procedure:

o Prepare a stock solution: Weigh the appropriate amount of DFP00173 and dissolve it in
DMSO to create a stock solution (e.g., 20.8 mg/mL).

e Add PEGS300: In a sterile microcentrifuge tube, add 400 pL of PEG300.

e Add DFP00173 stock: Add 100 pL of the DFP00173 stock solution to the PEG300. Vortex
thoroughly until the solution is clear.

e Add Tween-80: Add 50 pL of Tween-80 to the mixture and vortex until fully incorporated.

e Add Saline: Add 450 pL of sterile saline to bring the final volume to 1 mL. Vortex until the
solution is homogenous.
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o Administration: The solution is now ready for intraperitoneal injection in a suitable animal
model. It is recommended to use the solution on the same day it is prepared.

Protocol 2: Preparation of DFP00173 for Oral Gavage

This protocol describes the preparation of a 1 mL suspension of DFP00173 in a corn oil-based
vehicle.

Materials:

DFP00173 powder

Dimethyl sulfoxide (DMSO), sterile

Corn oil, sterile

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

o Prepare a stock solution: Weigh the appropriate amount of DFP00173 and dissolve it in
DMSO to create a stock solution (e.g., 20.8 mg/mL).

e Add Corn Qil: In a sterile microcentrifuge tube, add 900 pL of sterile corn oil.
o Add DFP00173 stock: Add 100 pL of the DFP00173 stock solution to the corn oil.
» Homogenize: Vortex the mixture thoroughly to ensure a uniform suspension.

o Administration: The suspension is now ready for administration via oral gavage. Ensure the
suspension is well-mixed immediately before each administration.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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